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Compound of Interest

[(Methoxythioxomethyl)thio]acetic
Compound Name: d
aci

Cat. No.: B089922

Core Technical Guide:
[(Methoxythioxomethyl)thio]acetic Acid

An In-depth Material Safety Data Sheet for Researchers, Scientists, and Drug Development
Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for
[(Methoxythioxomethyl)thio]acetic acid is publicly available. The following information is
extrapolated from data on structurally similar compounds, including xanthates,
dithiocarbonates, and thioacetic acid. This guide is intended for informational purposes for
laboratory research and development and should be used with caution. A thorough risk
assessment should be conducted before handling this compound.

Chemical Identification
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Identifier Information

Chemical Name [(Methoxythioxomethyl)thio]acetic acid

O-Methyl S-carboxymethyl dithiocarbonate,

Synonyms ) ) i )
Methoxanthic acid S-acetic acid

Chemical Formula C4H603S2

Molecular Weight 166.22 g/mol

dot graph { rankdir=LR; node [shape=plaintext];
"CH3-0-C(=S)-S-CH2-C(=0)OH" } Chemical
Structure of [(Methoxythioxomethyl)thio]acetic

Chemical Structure

acid

Not found. The methyl ester is registered under
CAS Number CAS 123972-88-3. The ethyl analog is CAS
25554-84-1.[1][2]

Hazard Identification and Classification

Based on the components of the molecule (a dithiocarbonate and a thioacetic acid moiety), the
following hazards are anticipated.

GHS Hazard Classification (Probable):

Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 1)

Skin Sensitization (Category 1)

GHS Label Elements (Probable):

e Pictograms:

o w.alt text
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o wialt text

» Signal Word: Danger

e Hazard Statements:

H302: Harmful if swallowed.

[¢]

H315: Causes skin irritation.

[¢]

[e]

H317: May cause an allergic skin reaction.

o

H318: Causes serious eye damage.
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P272: Contaminated work clothing should not be allowed out of the workplace.
o P280: Wear protective gloves/ eye protection/ face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.
o P333+P313: If skin irritation or rash occurs: Get medical advice/attention.

o P362: Take off contaminated clothing and wash before reuse.
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o P501: Dispose of contents/container to an approved waste disposal plant.

Composition and Information on Ingredients

Component CAS Number Percent (%)

[(Methoxythioxomethyl)thio]ace )
i i Not assigned >95 (Assumed)
ic aci

First-Aid Measures

Exposure Route First-Aid Procedures

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Get immediate medical attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . . . .
clothing and shoes. Get immediate medical

attention. Wash clothing before reuse.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Get immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Get immediate medical

attention.

Fire-Fighting Measures
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Aspect

Information

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Emits toxic fumes of sulfur oxides and carbon

oxides under fire conditions.

Protective Equipment

Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures

Aspect

Procedure

Personal Precautions

Use personal protective equipment. Avoid dust
formation. Avoid breathing vapors, mist, or gas.
Ensure adequate ventilation. Evacuate

personnel to safe areas.

Environmental Precautions

Prevent further leakage or spillage if safe to do

s0. Do not let product enter drains.

Methods for Cleaning Up

Soak up with inert absorbent material and
dispose of as hazardous waste. Keep in

suitable, closed containers for disposal.

Handling and Storage
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Aspect

Guidelines

Handling

Avoid contact with skin and eyes. Avoid
inhalation of vapor or mist. Use explosion-proof
equipment. Keep away from sources of ignition -
No smoking. Take measures to prevent the

buildup of electrostatic charge.

Storage

Store in a cool, dry, and well-ventilated place.
Keep container tightly closed. Store away from
incompatible materials such as oxidizing agents

and strong bases.

Exposure Controls and Personal Protection

Control Parameter

Recommendation

Engineering Controls

Use only in a well-ventilated area, preferably in
a chemical fume hood. Ensure that eyewash
stations and safety showers are close to the

workstation location.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety
goggles and a face shield. Skin Protection:
Wear impervious gloves (e.qg., nitrile rubber) and
protective clothing. Respiratory Protection: If the
exposure limit is exceeded, a full-face respirator

with an organic vapor cartridge may be required.

Physical and Chemical Properties (Estimated)
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Property Value
Likely a yellow to orange oily liquid or low-
Appearance . .
melting solid.
Odor Pungent, sulfurous odor.
pH Acidic.

Melting/Freezing Point

No data available.

Boiling Point

No data available. Likely to decompose upon

heating.
Flash Point No data available. Likely combustible.

Likely soluble in organic solvents such as
Solubility alcohols, ethers, and chlorinated hydrocarbons.

May have limited solubility in water.

Stability and Reactivity

Aspect

Information

Reactivity

No specific data available.

Chemical Stability

Stable under recommended storage conditions.

Possibility of Hazardous Reactions

No specific data available.

Conditions to Avoid

Heat, flames, and sparks.

Incompatible Materials

Strong oxidizing agents, strong bases.

Hazardous Decomposition Products

Sulfur oxides, carbon monoxide, carbon dioxide.

Toxicological Information (Inferred)
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Toxicity Metric

Information

Acute Oral Toxicity

Harmful if swallowed. The LD50 is not known,
but based on thioacetic acid, it is expected to be
toxic.[3][4]

Skin Corrosion/Irritation

Causes skin irritation. Prolonged or repeated

contact may cause dermatitis.

Serious Eye Damage/Irritation

Causes serious eye damage. Contact may

result in corneal injury.

Respiratory or Skin Sensitization

May cause skin sensitization, leading to an

allergic reaction upon subsequent exposure.

Carcinogenicity, Mutagenicity, Reproductive

Toxicity

No data available. Some related
dithiocarbamates have shown reproductive and

developmental toxicity in animal studies.

Ecological Information (Inferred)

Aspect

Information

Toxicity to Aquatic Life

No data available. Thioacetic acid is toxic to
aguatic life. It is expected that this compound

may also be harmful to aquatic organisms.

Persistence and Degradability

No data available.

Bioaccumulative Potential

No data available.

Mobility in Soll

No data available.

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Transport Information
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Not classified for transport. However, based on related compounds, it may fall under a
corrosive or toxic liquid category.

Regulatory Information

This compound is intended for research and development use only. It is not listed on major

chemical inventories.

Experimental Protocols

General Synthesis of O-Alkyl S-Carboxymethyl Dithiocarbonates (Xanthates):

This is a general procedure and should be adapted and optimized for the specific synthesis of
[(Methoxythioxomethyl)thio]acetic acid.

» Formation of Potassium Methyl Xanthate:

o In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a
thermometer, dissolve potassium hydroxide in methanol at 0-5 °C.

o Slowly add carbon disulfide to the cooled solution while stirring vigorously. Maintain the
temperature below 10 °C.

o Stir for 1-2 hours at this temperature. The potassium methyl xanthate may precipitate.
o Reaction with a Chloroacetic Acid Salt:

o In a separate vessel, prepare a solution of sodium chloroacetate by neutralizing
chloroacetic acid with sodium carbonate or sodium hydroxide in water.

o Slowly add the aqueous solution of sodium chloroacetate to the suspension of potassium
methyl xanthate.

o Allow the reaction mixture to warm to room temperature and stir for several hours or

overnight.

o Workup and Isolation:
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[e]

Acidify the reaction mixture with a dilute mineral acid (e.g., HCI) to a pH of 2-3.

o

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

[¢]

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield the crude product.

[¢]

The product may be further purified by chromatography or crystallization.

Visualizations

Click to download full resolution via product page

Caption: General workflow for the synthesis of [(Methoxythioxomethyl)thio]acetic acid.
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[(Methoxythioxomethyl)thio]acetic acid

has thioacetic acid moiety |is a type of xanthate \ has dithiocarbonate moiety

\ Structur 1l Analogs

Thloacetlc Aadj [Xanthates] Dithiocarbamates

% Inferred Hazards

Click to download full resolution via product page

Caption: Logical relationship for inferring hazards of the target compound from its structural

analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [[(Methoxythioxomethyl)thio]acetic acid material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089922#methoxythioxomethyl-thio-acetic-acid-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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